6,12,18,23-Tetraoxatetraspiro[4.2.1.2.413.210.28.25]tricosan-9-one

• IUPAC Name: 6,12,18,23-tetraoxatetraspiro[4.2.1.2.413.210.28.25]tricosan-9-one
• InChI: InChI=1S/C19H28O5/c20-15-16(11-21-18(22-12-16)5-1-2-6-18)9-10-17(15)13-23-19(24-14-17)7-3-4-8-19/h1-14H2
• InChI Key: VPQJHSQARBCDPM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)OCC3(CCC4(C3=O)COC5(CCCC5)OC4)CO2
• Molecular Formula: C19H28O5
• Molecular Weight: 336.4 g/mol

Description

6,12,18,23-Tetraoxatetraspiro[42124132102825]tricosan-9-one is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

The synthesis of 6,12,18,23-Tetraoxatetraspiro[4.2.1.2.413.210.28.25]tricosan-9-one involves multiple steps, typically starting with the formation of the spirocyclic core. This can be achieved through a series of cyclization reactions under controlled conditions. Industrial production methods may involve optimizing these synthetic routes to ensure high yield and purity.

Chemical Reactions Analysis

6,12,18,23-Tetraoxatetraspiro[4.2.1.2.413.210.28.25]tricosan-9-one undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has been studied for its potential applications in several scientific domains. In chemistry, it is used as a building block for synthesizing more complex molecules. In biology, it has shown promise in drug development due to its unique structure. In the industrial sector, it is explored for its potential use in materials science and nanotechnology.

Mechanism of Action

The mechanism of action of 6,12,18,23-Tetraoxatetraspiro[4.2.1.2.413.210.28.25]tricosan-9-one involves its interaction with specific molecular targets. These interactions can lead to various biological effects, depending on the pathways involved. Detailed studies are required to fully elucidate these mechanisms and their implications.

Comparison with Similar Compounds

Compared to other spirocyclic compounds, 6,12,18,23-Tetraoxatetraspiro[4.2.1.2.413.210.28.25]tricosan-9-one stands out due to its unique structure and potential applications. Similar compounds include other spirocyclic ketones and ethers, which may share some properties but differ in their specific applications and reactivity.